Cas no 943724-04-7 (Avicennone G; 3a-Deoxy)

Avicennone G; 3a-Deoxy structure
Avicennone G; 3a-Deoxy structure
Product Name:Avicennone G; 3a-Deoxy
CAS No:943724-04-7
MF:C15H18O4
MW:262.301024913788
CID:6661875
Update Time:2024-03-02

Avicennone G; 3a-Deoxy Chemical and Physical Properties

Names and Identifiers

    • (+)-Avicennone F
    • avicennone F
    • Avicennone G; 3a-Deoxy
    • Inchi: 1S/C15H18O4/c1-15(2,18)11-7-10-12(16)8-5-3-4-6-9(8)13(17)14(10)19-11/h3-6,10-11,13-14,17-18H,7H2,1-2H3
    • InChI Key: BVAYYWKYGJBBHG-UHFFFAOYSA-N
    • SMILES: CC(C1OC2C(C3C(C(C2C1)=O)=CC=CC=3)O)(O)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • XLogP3: -0.03
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